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Compound of Interest

Compound Name: Virosine B

Cat. No.: B15591891 Get Quote

Despite a comprehensive search of scientific databases and chemical literature, no evidence

was found to support a structural reassignment for the natural product Virosine B.

Virosine B, a piperidine alkaloid isolated from the plant Flueggea virosa (also known as

Securinega virosa), has a confirmed chemical structure identified by the CAS number 1052228-

70-2 and the chemical formula C₁₃H₁₇NO₃. The established structure is 15-Hydroxy-13-oxa-7-

azatetracyclo[6.5.2.0¹,¹⁰.0²,⁷]pentadec-10-en-12-one.

Initial investigations into the chemical constituents of Flueggea virosa led to the isolation and

characterization of numerous alkaloids. While the structural elucidation of complex natural

products can sometimes lead to initial misassignments that are later revised through further

spectroscopic analysis or total synthesis, there are no published reports, to date, indicating

such a revision for Virosine B.

Searches for terms such as "Virosine B structural reassignment," "Virosine B structural

revision," "original structure of Virosine B," and "total synthesis of Virosine B" did not yield any

publications detailing a correction to its initially proposed structure. Literature that does mention

Virosine B primarily lists it as a known constituent of Flueggea virosa or discusses its

biosynthetic pathway, without questioning the established molecular architecture.

The process of structural reassignment is a critical aspect of natural product chemistry, often

involving a detailed comparison of spectroscopic data (such as ¹H and ¹³C NMR, MS, and IR)

between the originally proposed structure and the revised structure, frequently corroborated by

the unambiguous evidence of total chemical synthesis. The absence of any such comparative
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studies for Virosine B in published, peer-reviewed literature suggests that its structure was

correctly determined from the outset.

Therefore, a comparison guide detailing a structural reassignment for Virosine B cannot be

provided, as the fundamental premise of a structural correction for this particular compound is

not supported by the available scientific evidence. Researchers and professionals in drug

development can proceed with the understanding that the currently accepted structure of

Virosine B is the originally and correctly assigned one.

To cite this document: BenchChem. [No Evidence of Virosine B Structural Reassignment
Found in Scientific Literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15591891#virosine-b-structural-reassignment-and-
confirmation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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